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Compound of Interest

Compound Name: Bodipy FL hydrazide hydrochloride

Cat. No.: B15555188

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ FL hydrazide is a bright, green-fluorescent dye with a high quantum yield and
excellent photostability, making it a valuable tool in fluorescence microscopy.[1] Its key feature
is the hydrazide functional group, which readily reacts with aldehydes and ketones to form
stable hydrazone bonds.[2][3] This reactivity makes it an ideal probe for labeling and visualizing
biomolecules containing carbonyl groups, particularly glycoproteins and polysaccharides, as
well as for detecting lipid peroxidation and carbonyl modifications on proteins.[2][4] These
application notes provide detailed protocols for using BODIPY FL hydrazide in various
fluorescence microscopy applications.

Physicochemical and Spectral Properties

BODIPY FL hydrazide exhibits exceptional photophysical properties that contribute to its bright
and stable fluorescent signal, which is crucial for high-quality imaging. Its fluorescence is
relatively insensitive to solvent polarity and pH, providing consistent performance across
various experimental conditions.[5][6]
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Property Value Reference
Excitation Maximum (Aex) ~495-503 nm [2]
Emission Maximum (Aem) ~509-516 nm [2]

Molar Extinction Coefficient (g) ~92,000 cm~1M1 [718]
Quantum Yield (®) ~0.97 [7]
Molecular Weight 306.12 g/mol [2][9]

Soluble in DMSO and
Solubility methanol. Poorly soluble in [21[71181[9]
water (6.9 mg/mL).

Appearance Brown to red solid 9]

Applications in Fluorescence Microscopy

The primary application of BODIPY FL hydrazide in fluorescence microscopy is the detection of
aldehydes and ketones. This can be exploited to visualize various cellular components and
processes:

e Glycoprotein and Polysaccharide Labeling: Cell surface and intracellular glycans can be
oxidized with sodium periodate to generate aldehyde groups, which are then specifically
labeled with BODIPY FL hydrazide.[2][4]

o Detection of Carbonyl Compounds: It can be used to detect the presence of aldehydes and
ketones in various biomolecules.[2]

Experimental Protocols
Labeling of Cell Surface Glycoproteins

This protocol details the steps for labeling glycoproteins on the surface of live or fixed cells.

Workflow for Labeling of Cell Surface Glycoproteins
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Oxidation Labeling Imaging
Gxid\ze cell surface glycans with Sodium Periodate to generate aldehydeg—L—LEncubate with BODIPY FL hydrazide to form hydrazone bondsj—L—b Wash and image cells using fluorescence microscoj py

Click to download full resolution via product page
Caption: Workflow for fluorescent labeling of cell surface glycoproteins.
Materials:
o BODIPY FL hydrazide (stock solution of 1-10 mM in anhydrous DMSO)
e Sodium periodate (NalOa4)
o Phosphate-Buffered Saline (PBS), pH 7.4
e Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5[4]
e Cell culture medium
o Coverslips or imaging plates
Protocol:
o Cell Preparation:

o For adherent cells, grow cells on sterile coverslips or in imaging plates to 70-80%
confluency.[10]

o For suspension cells, wash the cells with PBS and adjust the cell density.
o Oxidation (for glycoproteins):
o Wash the cells twice with cold PBS.

o Prepare a fresh solution of 1 mM sodium periodate in PBS.
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o Incubate the cells with the sodium periodate solution for 15-20 minutes at 4°C in the dark.
This step oxidizes the vicinal diols of sialic acid residues to aldehydes.

o Wash the cells three times with PBS to remove the oxidizing agent.
e Labeling:

o Prepare a working solution of 1-5 uM BODIPY FL hydrazide in PBS or serum-free medium
from the stock solution.[5][10]

o Incubate the cells with the BODIPY FL hydrazide working solution for 30-60 minutes at
room temperature in the dark.

e Washing:
o Wash the cells three to five times with PBS to remove unbound dye.[5][10]
e Imaging:

o Mount the coverslips on a slide with mounting medium or add fresh medium/PBS to the
imaging plate.

o Image the cells using a fluorescence microscope with appropriate filters for green
fluorescence (Excitation: ~495 nm, Emission: ~515 nm).

General Staining of Aldehydes and Ketones in Fixed
Cells

This protocol is for the general detection of carbonyl groups in fixed cells.

Workflow for Staining of Aldehydes and Ketones in Fixed Cells

Fixation & Permeabilization Staining Analysis

(Fix and permeabilize cells Incubate with BODIPY FL hydrazide Wash and analyze by fluorescence microscopy
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Caption: General workflow for staining carbonyl groups in fixed cells.

Materials:

BODIPY FL hydrazide (stock solution of 1-10 mM in anhydrous DMSO)

4% Paraformaldehyde (PFA) in PBS

0.1-0.5% Triton X-100 in PBS (for permeabilization)

PBS, pH 7.4

Protocol:

e Cell Fixation:

o

Grow cells on coverslips.

Wash cells with PBS.

[¢]

o

Fix the cells with 4% PFA for 15 minutes at room temperature.[10]

Wash the cells three times with PBS.

[e]

e Permeabilization (Optional):

o If targeting intracellular structures, permeabilize the cells with 0.1-0.5% Triton X-100 in
PBS for 10-15 minutes at room temperature.

o Wash the cells three times with PBS.

e Staining:

o Prepare a working solution of 1-10 uM BODIPY FL hydrazide in PBS.[10]

o Incubate the fixed (and permeabilized) cells with the working solution for 30-60 minutes at
room temperature, protected from light.
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e Washing:
o Wash the cells three to five times with PBS to remove excess dye.
e Imaging:
o Mount the coverslips and image as described in the previous protocol.

Data Presentation and Interpretation

The fluorescence intensity observed with BODIPY FL hydrazide staining is proportional to the
number of accessible aldehyde and ketone groups. Quantitative analysis can be performed by
measuring the mean fluorescence intensity of cells or specific regions of interest using image
analysis software. It is important to include appropriate controls, such as cells not treated with
sodium periodate (for glycoprotein labeling) or unstained cells, to assess background
fluorescence. BODIPY dyes are known for their high signal-to-noise ratio, which is beneficial for
detecting low-abundance targets.[1]

Troubleshooting

e High Background:
o Ensure thorough washing after staining to remove all unbound dye.
o Reduce the concentration of BODIPY FL hydrazide.

o If using a high concentration of the dye from a DMSO stock, ensure the final DMSO
concentration in the staining solution is low (<0.5%) to prevent cell damage or artifacts.

o Weak Signal:
o Increase the concentration of BODIPY FL hydrazide or the incubation time.

o For glycoprotein labeling, ensure the sodium periodate solution is fresh and the oxidation
step is performed correctly.

o Check the fluorescence microscope's filter sets to ensure they are optimal for BODIPY FL.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://probes.bocsci.com/resources/how-bodipy-dyes-improve-fluorescent-probe-design.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Photobleaching:

o Although BODIPY dyes are generally photostable, minimize the exposure of stained
samples to light.[1] Use an anti-fade mounting medium for fixed cell imaging.

Concluding Remarks

BODIPY FL hydrazide is a versatile and robust fluorescent probe for the detection of carbonyl-
containing biomolecules in fluorescence microscopy. Its bright, stable fluorescence and specific
reactivity make it an excellent choice for visualizing glycoproteins, polysaccharides, and other
molecules of interest in both live and fixed cells. The protocols provided here serve as a
starting point, and optimization may be necessary for specific cell types and experimental
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BODIPY FL
Hydrazide in Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555188#using-bodipy-fl-hydrazide-in-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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